
A Technical Guide to DOWEX® 50WX2:
Properties, Procurement, and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DOWEX(R) 50 WX2

Cat. No.: B1175224 Get Quote

This in-depth technical guide provides essential information for researchers, scientists, and

drug development professionals on the use of DOWEX® 50WX2, a strong acid cation

exchange resin. This document outlines its core properties, supplier information, and detailed

experimental protocols for its application in scientific research.

Core Properties and Purchasing Information
DOWEX® 50WX2 is a gel-type, strongly acidic cation exchange resin composed of a

polystyrene matrix cross-linked with 2% divinylbenzene. Its functional groups are sulfonic acid

(-SO₃H), which are responsible for its ion exchange capabilities. This resin is widely used for

various separation and purification processes in laboratory and industrial settings.

Supplier Information:

DOWEX® 50WX2 is available from several major chemical suppliers, ensuring accessibility for

researchers worldwide. Key suppliers include:

Thermo Fisher Scientific: Offers various mesh sizes of DOWEX® 50WX2 under the Thermo

Scientific™ and Acros Organics™ brands.[1][2]

MilliporeSigma (formerly Sigma-Aldrich): Provides the resin under the AmberChrom™ brand.

[3]

AK Scientific, Inc.: Supplies DOWEX® 50WX2 in hydrogen form.[4]
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GFS Chemicals: Offers the cation-exchange resin in various quantities.

Carl ROTH: Provides DOWEX® 50 W X 2 in H⁺-form.[5]

Oakwood Chemical: Lists DOWEX® 50WX2 hydrogen form.[4]

Purchasing can be done directly through the suppliers' websites or their authorized distributors.

For specific product codes and availability, it is recommended to consult the respective

supplier's online catalog.

Quantitative Data Summary:

The physical and chemical properties of DOWEX® 50WX2 are summarized in the table below.

These specifications are typical and may vary slightly between suppliers and mesh sizes.

Property Value References

Matrix
Polystyrene cross-linked with

2% divinylbenzene
[1]

Functional Group Sulfonic Acid [1]

Ionic Form (as shipped) Hydrogen (H⁺) [1]

Appearance
Pale brown to brown or pale

orange to orange beads
[1][2]

Particle Size (Mesh) 50-100, 100-200, 200-400 [1][5]

Moisture Holding Capacity 74-82% [1][2]

Total Exchange Capacity
≥0.6 meq/mL (by wetted bed

volume)
[1][2][6]

Operating pH Range 0-14

Maximum Operating

Temperature
150 °C
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DOWEX® 50WX2 is a versatile resin employed in a variety of separation protocols. Below are

detailed methodologies for some of its key applications.

General Ion-Exchange Chromatography Workflow
The fundamental process of ion-exchange chromatography with DOWEX® 50WX2 involves

several key steps: column preparation, sample loading, washing, and elution.[7][8]
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General workflow for ion-exchange chromatography.
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Purification of γ-Aminobutyric Acid (GABA)
This protocol describes the purification of GABA from a sample matrix, such as a fermentation

broth or tissue extract, using DOWEX® 50W.[9]

Methodology:

Sample Preparation: Extract the sample containing GABA with perchloric acid. Neutralize the

extract to a pH of approximately 3.0.[9]

Column Preparation: Prepare a column packed with DOWEX® 50W resin.

Sample Loading: Pass the prepared sample through the column. GABA and other cations

will bind to the resin.

Washing:

Wash the column with water to remove unbound anions and neutral molecules.[9]

Further wash the column with 8 mL of a 0.025 M sodium citrate buffer at pH 4.5.[9]

Elution: Elute the bound GABA from the column using 3 mL of a 0.05 M sodium citrate buffer

with a pH between 5.3 and 5.4.[9] The recovery of GABA from the column is reported to be

100%.[9]

Analysis: The collected eluate can be analyzed for GABA content using methods such as

thin-layer chromatography or an automatic amino acid analyzer.[9]
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Purified GABA
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Workflow for the purification of GABA.

Separation of Amino Acids
DOWEX® 50WX2 is effective for the separation of amino acids from a mixture. The protocol

below outlines a general procedure.

Methodology:
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Resin Preparation: If the resin is not in the desired ionic form (e.g., H⁺), it should be washed

and equilibrated. For general amino acid separation, the H⁺ form is typically used.

Column Packing: A slurry of the resin is packed into a suitable chromatography column.

Sample Loading: The amino acid mixture, dissolved in an appropriate buffer, is loaded onto

the column. The amino acids, being cations at low pH, will bind to the sulfonic acid groups of

the resin.

Washing: The column is washed with water or a low concentration buffer to remove any

unbound components.

Elution: The bound amino acids are then eluted from the column. This can be achieved by:

Stepwise Elution: Using buffers of increasing pH or ionic strength.

Gradient Elution: Applying a continuous gradient of increasing pH or salt concentration.

For example, a common method involves elution with 2 M ammonia, which deprotonates

the amino acids, allowing them to be displaced by ammonium ions.[10]

Fraction Collection and Analysis: The eluate is collected in fractions and analyzed for amino

acid content.

Input Chromatography

Output

Amino Acid Mixture DOWEX® 50WX2 Column (H⁺ form)Load Elution with pH or Salt GradientApply Gradient

Fraction 1 (e.g., Acidic AAs)

Fraction 2 (e.g., Neutral AAs)

Fraction 3 (e.g., Basic AAs)
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Logical flow for amino acid separation.

Application in Radionuclide Purification
DOWEX® 50WX2 is also utilized in the separation and purification of medically relevant

radionuclides. The principle relies on the differential affinity of various metal ions for the resin.

General Procedure:

Target Dissolution: The irradiated target material containing the radionuclide of interest is

dissolved in a suitable acid, such as nitric acid.

Column Preparation: A column is packed with DOWEX® 50WX2 and equilibrated with an

acid solution of a similar concentration to the dissolved target.

Loading: The solution containing the radionuclide mixture is loaded onto the column.

Separation and Elution: The separation of the desired radionuclide from the target material

and other impurities is achieved by washing the column with specific concentrations of acids

(e.g., nitric acid or hydrochloric acid). The choice of eluent and its concentration is critical

and depends on the specific radionuclides being separated. For instance, in the separation

of actinium and radium from thorium, a strong cation exchange resin like DOWEX® 50WX8

(a similar resin with higher cross-linkage) is used, and the separation is achieved by carefully

controlling the acidity of the mobile phase.[11]

Due to the hazardous nature of radioactive materials, all procedures must be conducted in

appropriate facilities with proper shielding and safety protocols.

This guide provides a comprehensive overview of DOWEX® 50WX2 for researchers and

professionals. For specific applications, further optimization of the outlined protocols may be

necessary. Always consult the relevant safety data sheets (SDS) before handling this or any

other chemical reagent.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1175224?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

